Cas no 1361835-45-1 (2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl)

2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl is a halogenated biphenyl derivative with a nitro substituent, offering a versatile intermediate in organic synthesis. Its distinct substitution pattern—featuring dichloro, fluoro, and nitro functional groups—enhances reactivity in cross-coupling reactions and facilitates further functionalization. The electron-withdrawing nitro group and halogen atoms contribute to its utility in constructing complex aromatic systems, particularly in pharmaceuticals and agrochemicals. The compound's stability under standard conditions ensures reliable handling and storage. Its structural features make it valuable for applications requiring precise electronic and steric tuning, such as catalyst design or material science research. High purity grades are available for specialized synthetic requirements.

2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl structure

1361835-45-1 structure

Product Name:2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl

CAS No:1361835-45-1

MF:C₁₂H₆Cl₂FNO₂

MW:286.085944652557

CID:4999632

Update Time:2025-05-19

2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

- 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl
- Inchi： 1S/C12H6Cl2FNO2/c13-8-2-1-3-9(14)12(8)7-4-5-11(16(17)18)10(15)6-7/h1-6H
- InChI Key： HGQSPDRUWMGZPT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)F)[N+](=O)[O-])Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 303
XLogP3: 4.7
Topological Polar Surface Area: 45.8

2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011000745-250mg	2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl	1361835-45-1	97%	250mg	499.20 USD	2021-07-05
Alichem	A011000745-500mg	2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl	1361835-45-1	97%	500mg	823.15 USD	2021-07-05
Alichem	A011000745-1g	2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl	1361835-45-1	97%	1g	1,564.50 USD	2021-07-05

2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl Related Literature

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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Additional information on 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl

Comprehensive Overview of 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361835-45-1)

The compound 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361835-45-1) is a highly specialized aromatic biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. With its unique structural features, including halogen substituents and a nitro group, this compound serves as a versatile intermediate in the development of advanced pharmaceuticals, agrochemicals, and functional materials. Its molecular formula, C₁₂H₆Cl₂FNO₂, reflects a balanced combination of reactivity and stability, making it a valuable asset in cross-coupling reactions and other catalytic processes.

In recent years, the demand for halogenated biphenyls like 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl has surged due to their pivotal role in drug discovery and crop protection. Researchers and industry professionals frequently search for terms such as "synthesis of nitro-biphenyl derivatives", "applications of halogenated aromatics", and "CAS 1361835-45-1 supplier", highlighting the compound's relevance. Its electron-withdrawing nitro group enhances its utility in nucleophilic substitution reactions, while the fluorine and chlorine atoms contribute to its lipophilicity and bioavailability, key factors in medicinal chemistry.

The structural integrity of 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl also makes it a candidate for OLED materials and liquid crystal displays, aligning with the growing interest in sustainable electronics. Searches for "nitro-biphenyls in optoelectronics" and "fluoro-biphenyls for OLEDs" underscore this trend. Furthermore, its thermal stability and solubility in organic solvents facilitate its use in polymer chemistry, where it acts as a monomer or cross-linking agent.

From an environmental perspective, the compound's degradation pathways and eco-toxicity profile are subjects of ongoing research, addressing queries like "biodegradability of halogenated biphenyls". Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption—a response to the popularity of searches such as "sustainable synthesis of nitro-aromatics".

In summary, 2,6-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361835-45-1) exemplifies the intersection of chemical innovation and industrial application. Its multifaceted roles in life sciences, advanced materials, and environmental chemistry ensure its continued prominence in both academic and commercial spheres.